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Compound of Interest

Compound Name: Tiotidine

Cat. No.: B1662263 Get Quote

Essential Safety and Handling Guide for
Tiotidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and disposal plans for handling Tiotidine in a laboratory setting.

Adherence to these procedures is critical to ensure personal safety and maintain a secure

research environment.

Chemical and Physical Properties
Tiotidine is a potent and selective histamine H2-receptor antagonist used in laboratory

research.[1][2] A summary of its key chemical and physical properties is provided below.
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Property Value

Molecular Formula C10H16N8S2[1]

Molecular Weight 312.41 g/mol

CAS Number 69014-14-8

Appearance White Solid

Purity ≥98% (HPLC)

Storage Store at room temperature.

Solubility
Soluble to 100 mM in DMSO and to 10 mM in

ethanol.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tiotidine to minimize

exposure and ensure safety.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields, or chemical safety

goggles. A face shield may be

necessary if there is a splash

potential.

All eye and face protection

should be ANSI Z87 or CSA

approved. Eyewash stations

should be readily accessible in

the work area.

Skin Protection

Chemically compatible gloves

(e.g., nitrile). A cloth lab coat is

recommended for handling

laboratory-scale quantities.

Use handling practices that

minimize direct hand contact.

For handling solutions, ensure

the glove material is resistant

to the solvent being used.

Avoid powdered latex gloves to

prevent allergies.

Respiratory Protection

A NIOSH-approved respirator

is necessary when there is a

risk of inhaling dust.

An effective respirator

program, compliant with OSHA

29 CFR 1910.134, must be in

place if respirators are

required.

Health Hazards and First Aid
Tiotidine is irritating to the eyes and skin. Symptoms of exposure to histamine H2-receptor

antagonists can include gastrointestinal disturbances, headache, dizziness, and skin rash.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If symptoms

develop or persist, seek medical attention.

Skin Contact

Rinse the affected skin area with water or

shower. If irritation develops and persists, get

medical attention.

Eye Contact
Immediately rinse eyes with water. If irritation

develops and persists, seek medical attention.

Ingestion
Rinse the mouth. If a large amount is ingested,

contact a poison control center immediately.

Handling and Disposal Workflow
Proper handling and disposal of Tiotidine are crucial for laboratory safety and environmental

protection. The following workflow outlines the necessary steps from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Gather Handling and Spill-Control Materials

Weigh Tiotidine Solid

Proceed to Handling

Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in a Labeled, Sealed Container

Doff and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for the safe handling and disposal of Tiotidine.
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Accidental Release and Disposal Plan
Accidental Release Measures: In the event of a spill, keep unnecessary personnel away.

Ensure adequate ventilation and avoid inhaling any dust. Wear the appropriate personal

protective equipment as outlined above. For solid spills, sweep or vacuum the material into a

suitable container for disposal, avoiding dust generation. Clean the affected surface thoroughly

to remove any residual contamination.

Disposal Plan: Dispose of waste Tiotidine and any contaminated materials in a suitable,

sealed container. Follow all federal, state, and local regulations for chemical waste disposal.

Clean all equipment and work surfaces with a suitable detergent or solvent after use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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